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Compound of Interest

Compound Name: Pseudolaric Acid C2

Cat. No.: B15596805 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of

Pseudolaric Acid C2, a diterpenoid isolated from Pseudolarix kaempferi. Given the limited

availability of a specific Safety Data Sheet (SDS) for Pseudolaric Acid C2, this document

incorporates best practices for handling novel chemical compounds, information on structurally

related compounds, and general laboratory safety principles to ensure the well-being of

laboratory personnel and the integrity of research.

Immediate Safety and Handling Protocols
Due to the absence of comprehensive toxicity data for Pseudolaric Acid C2, it is imperative to

treat this compound with a high degree of caution. The following personal protective equipment

(PPE) and handling procedures are mandatory to minimize exposure risk.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is crucial when handling Pseudolaric Acid C2 in both solid

and solution forms.
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PPE Category Item
Specifications and
Rationale

Hand Protection Double Nitrile Gloves

A double layer of nitrile gloves

provides enhanced protection

against potential dermal

absorption. Change gloves

immediately if contaminated.

Eye and Face Protection
Safety Goggles and Face

Shield

Safety goggles are the

minimum requirement. A face

shield should be worn over

safety goggles, especially

when handling solutions or

weighing the solid compound,

to protect against splashes.

Body Protection Laboratory Coat

A standard laboratory coat

should be worn at all times.

Ensure it is fully buttoned.

Respiratory Protection Fume Hood

All handling of Pseudolaric

Acid C2, including weighing,

reconstitution, and aliquoting,

must be conducted inside a

certified chemical fume hood to

prevent inhalation of any

airborne particles or aerosols.

Chemical and Physical Properties
The following table summarizes the known properties of Pseudolaric Acid C2.
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Property Value Source

Molecular Formula C22H26O8
MedChemExpress,

PubChem[1][2]

Molecular Weight 418.44 g/mol
MedChemExpress,

PubChem[1][2]

CAS Number 82508-35-8 MedChemExpress[1]

Appearance Solid powder Bioss[3]

Solubility Soluble in DMSO Bioss[3]

Storage Conditions

Store at -80°C for long-term

(months) or -20°C for short-

term (weeks).

MedChemExpress[1]

Operational Plan: Step-by-Step Handling
Procedures
This section outlines the procedural steps for the safe handling of Pseudolaric Acid C2 from

receipt to experimental use.

Receiving and Storage
Inspect: Upon receipt, visually inspect the container for any signs of damage or leakage.

Log: Record the date of receipt and assigned lot number in the laboratory inventory.

Store: Immediately transfer the compound to a designated, clearly labeled, and secure

storage location at -80°C for long-term storage.[1]

Preparation of Stock Solutions
All steps must be performed in a chemical fume hood.

Pre-weighing: Tare a sterile, chemically resistant vial on an analytical balance.
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Weighing: Carefully weigh the desired amount of Pseudolaric Acid C2 solid into the vial.

Avoid generating dust.

Solvent Addition: Add the appropriate volume of dimethyl sulfoxide (DMSO) to achieve the

desired stock concentration.

Dissolution: Gently vortex or sonicate the vial until the solid is completely dissolved.[1]

Labeling: Clearly label the vial with the compound name, concentration, solvent, date of

preparation, and your initials.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to

minimize freeze-thaw cycles. Store aliquots at -80°C.[1]

Disposal Plan
Proper disposal of Pseudolaric Acid C2 and contaminated materials is critical to prevent

environmental contamination and ensure a safe laboratory environment.

Waste Segregation and Collection
Solid Waste: All disposable materials that have come into contact with Pseudolaric Acid C2
(e.g., gloves, weigh boats, pipette tips) must be collected in a designated, sealed, and clearly

labeled hazardous waste container.

Liquid Waste:

Unused or waste solutions of Pseudolaric Acid C2 in DMSO should be collected in a

separate, sealed, and clearly labeled hazardous waste container compatible with organic

solvents.

Aqueous solutions containing Pseudolaric Acid C2 should be collected in a designated

aqueous hazardous waste container.

Do not dispose of Pseudolaric Acid C2 solutions down the drain.

Disposal Procedure
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Labeling: Ensure all waste containers are accurately labeled with "Hazardous Waste," the full

chemical name "Pseudolaric Acid C2," the solvent(s), and the approximate concentration.

Storage of Waste: Store hazardous waste containers in a designated, secure secondary

containment area away from incompatible materials.

Arrangement for Disposal: Contact your institution's Environmental Health and Safety (EHS)

office to arrange for the pickup and disposal of the hazardous waste in accordance with

institutional and local regulations.

Experimental Protocols and Biological Context
Pseudolaric Acid C2 is identified as a metabolite of Pseudolaric Acid B (PAB), a compound

known for its various biological activities, including anti-cancer and anti-inflammatory effects.[1]

While specific signaling pathway data for Pseudolaric Acid C2 is limited, the known effects of

PAB provide a valuable reference point for researchers.

Known Signaling Pathways of the Related Compound,
Pseudolaric Acid B
Research on Pseudolaric Acid B has demonstrated its inhibitory effects on several key

signaling pathways implicated in cancer cell proliferation and survival. These include the

STAT3, ERK1/2, Akt, and GSK-3β/β-catenin pathways.[4] PAB has also been shown to

downregulate the NF-κB pathway.[5]

Pseudolaric Acid B

STAT3 ERK1/2 Akt GSK-3β/β-catenin NF-κB

Cell Proliferation
& Survival
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Caption: Inhibitory effects of Pseudolaric Acid B on key signaling pathways.

Experimental Workflow for Handling Pseudolaric Acid
C2
The following diagram outlines a logical workflow for the safe handling and use of Pseudolaric
Acid C2 in a laboratory setting.

Receive & Log
Pseudolaric Acid C2

Store at -80°C

Prepare Stock Solution
(in Fume Hood)

Perform Experiment

Collect Waste
(Solid & Liquid)

Dispose via EHS
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Caption: Standard operational workflow for Pseudolaric Acid C2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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